Cas no 13313-91-2 (Acetic acid,2,2,2-trichloro-, propyl ester)
13313-91-2 structure
Product Name:Acetic acid,2,2,2-trichloro-, propyl ester
CAS No:13313-91-2
MF:C5H7Cl3O2
MW:205.46687912941
CID:178112
PubChem ID:139430
Update Time:2025-04-19
Acetic acid,2,2,2-trichloro-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2,2-trichloro-, propyl ester
- n-Propyl trichloroacetate
- propyl 2,2,2-trichloroacetate
- Acetic acid, trichloro-, propyl ester
- Propyl trichloroacetate
- Trichloroacetic acid propyl ester
- Propyltrichloracetat
- QWWBZHDIGCDTLY-UHFFFAOYSA-N
- NSC50958
- NSC-50958
- 13313-91-2
- trichloro-acetic acid propyl ester
- NSC 50958
- DTXSID70157974
- AKOS024390946
- Trichloroacetic acid, propyl ester
- SCHEMBL8746450
-
- Inchi： 1S/C5H7Cl3O2/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3
- InChI Key： QWWBZHDIGCDTLY-UHFFFAOYSA-N
- SMILES： ClC(C(=O)OCCC)(Cl)Cl
Computed Properties
- Exact Mass: 203.95131
- Monoisotopic Mass: 203.951163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.3221
- Boiling Point: 295.07°C (rough estimate)
- Refractive Index: 1.4501 (estimate)
- PSA: 26.3
Acetic acid,2,2,2-trichloro-, propyl ester Related Literature
-
1. 369. Physical properties and chemical constitution. Part XXIII. Miscellaneous compounds. Investigation of the so-called co-ordinate or dative link in esters of oxy-acids and in nitro-paraffins by molecular refractivity determinations. atomic, structural, and group parachors and refractivitiesArthur I. Vogel J. Chem. Soc. 1948 1833
-
S. A. Mumford,J. W. C. Phillips J. Chem. Soc. 1950 75
-
3. Synthesis of 3,4-bridged indoles by photocyclisation reactions. Part 2. Photocyclisation of halogenoacetyl tryptophol derivatives and α-chloro indol-3-ylalkanoate estersAnthony L. Beck,Mark Mascal,Christopher J. Moody,William J. Coates J. Chem. Soc. Perkin Trans. 1 1992 813
-
4. NotesMaxwell Gordon,John H. Weisburger,Elizabeth K. Weisburger,D. H. Marrian,G. B. Portor,W. G. H. Edwards,R. Hodges,J. K. Norymberski,P. F. Holt,B. P. Hughes J. Chem. Soc. 1954 757
13313-91-2 (Acetic acid,2,2,2-trichloro-, propyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent